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Compound of Interest

Compound Name:
Acetamide,2-(dimethylamino)-N-

(hydroxymethyl)-

Cat. No.: B13807567

Get Quote

A Note on the Originally Requested Compound: Initial research on "Acetamide, 2-

(dimethylamino)-N-(hydroxymethyl)-" did not yield sufficient verifiable data from authoritative

sources to construct a comprehensive and scientifically rigorous technical guide. While a CAS

number (86164-72-9) was tentatively identified from a chemical supplier database, it lacked

corroboration in major chemical and scientific literature databases. To ensure the highest

standards of scientific integrity and provide a valuable resource for researchers, this guide will

focus on the closely related and well-documented compound, N-(Hydroxymethyl)acetamide.

Core Identification: N-(Hydroxymethyl)acetamide
This guide provides a detailed technical overview of N-(Hydroxymethyl)acetamide, a versatile

reagent and intermediate in organic synthesis.

CAS Registry Number: 625-51-4[1]

IUPAC Nomenclature: N-(Hydroxymethyl)acetamide[1]
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Physicochemical and Spectroscopic Data
N-(Hydroxymethyl)acetamide is a hygroscopic, white to pale yellow crystalline solid or fused

semi-solid at room temperature.[1][2] Its key properties are summarized below.

Property Value Source(s)

Molecular Formula C₃H₇NO₂ [1]

Molecular Weight 89.09 g/mol

Melting Point 38-47 °C [1]

Appearance
White to pale yellow crystalline

powder or fused semi-solid
[1][2]

Synonyms Acetamidomethanol, Formicin [1]

Synthesis and Reaction Mechanisms
The most common and well-established synthesis of N-(Hydroxymethyl)acetamide involves the

base-catalyzed reaction of acetamide with formaldehyde. This reaction is a classic example of

an N-amidoalkylation.
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Caption: Synthesis of N-(Hydroxymethyl)acetamide from acetamide and formaldehyde.

Experimental Protocol: Synthesis of N-
(Hydroxymethyl)acetamide
The following protocol is adapted from a well-established procedure.

Reaction Setup: In a suitable reaction vessel, dissolve acetamide in an aqueous solution of

formaldehyde.

Catalysis: Add a catalytic amount of a weak base, such as potassium carbonate, to the

mixture.

Reaction Conditions: The reaction is typically stirred at room temperature. The progress can

be monitored by techniques such as thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion, the reaction mixture is neutralized. The product is

then isolated by removal of water under reduced pressure.

Purification: The crude product can be purified by recrystallization or chromatography to yield

pure N-(Hydroxymethyl)acetamide.

Applications in Research and Development
N-(Hydroxymethyl)acetamide serves as a valuable building block and reagent in various

scientific and industrial applications.

Cross-linking Agent: In polymer chemistry, the hydroxymethyl group can react with various

functional groups, making it a useful cross-linking agent to modify the properties of polymers.

[1]

Organic Synthesis: It is an important intermediate in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[1]

Biochemical Research: Due to its structure, it can be used in studies related to enzyme

interactions and as a probe in biochemical systems.[1]
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Safety and Handling
While N-(Hydroxymethyl)acetamide is not classified as a hazardous substance according to

OSHA, standard laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling this compound.

Handling: Avoid inhalation of dust and contact with skin and eyes. Ensure adequate

ventilation in the work area.

Storage: Store in a tightly sealed container in a cool, dry place away from moisture, as it is

hygroscopic.

Conclusion
N-(Hydroxymethyl)acetamide is a versatile and accessible chemical compound with significant

applications in organic synthesis, polymer science, and biochemical research. Its

straightforward synthesis and reactive hydroxymethyl group make it a valuable tool for

chemists and materials scientists. This guide provides a foundational understanding of its core

properties, synthesis, and applications, serving as a valuable resource for research and

development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13807567?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/02319
https://cymitquimica.com/cas/14658-93-6/
https://www.benchchem.com/product/b13807567/docs#an-in-depth-technical-guide-to-n-hydroxymethyl-acetamide-synthesis-properties-and-applications
https://www.benchchem.com/product/b13807567/docs#an-in-depth-technical-guide-to-n-hydroxymethyl-acetamide-synthesis-properties-and-applications
https://www.benchchem.com/product/b13807567/docs#an-in-depth-technical-guide-to-n-hydroxymethyl-acetamide-synthesis-properties-and-applications
https://www.benchchem.com/product/b13807567/docs#an-in-depth-technical-guide-to-n-hydroxymethyl-acetamide-synthesis-properties-and-applications
https://www.benchchem.com/product/b13807567?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13807567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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